Cas no 2137741-05-8 (2-Thiazolemethanamine, 5-(1,2,3,6-tetrahydro-4-pyridinyl)-)

• Product Name: 2-Thiazolemethanamine, 5-(1,2,3,6-tetrahydro-4-pyridinyl)-
• CAS No: 2137741-05-8
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 5257289
• Update Time: 2025-10-28

2-Thiazolemethanamine, 5-(1,2,3,6-tetrahydro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanamine, 5-(1,2,3,6-tetrahydro-4-pyridinyl)-

• Inchi： 1S/C9H13N3S/c10-5-9-12-6-8(13-9)7-1-3-11-4-2-7/h1,6,11H,2-5,10H2
• InChI Key： TWXJJCLADNKDGR-UHFFFAOYSA-N
• SMILES： S1C(C2=CCNCC2)=CN=C1CN

Additional information on 2-Thiazolemethanamine, 5-(1,2,3,6-tetrahydro-4-pyridinyl)-

2-Thiazolemethanamine, 5-(1,2,3,6-Tetrahydro-4-Pyridinyl)-: A Comprehensive Overview

2-Thiazolemethanamine, 5-(1,2,3,6-tetrahydro-4-pyridinyl)-, also known by its CAS number 2137741-05-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives and has been studied extensively for its potential applications in drug development. The structure of this compound combines a thiazole ring with a pyridine derivative, making it a unique molecule with diverse functional groups that can be exploited for various purposes.

The thiazole ring in 2-Thiazolemethanamine is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions. The presence of the pyridine derivative further enhances the compound's versatility. Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the molecular structure and reactivity of the compound.

In terms of synthesis, 2-Thiazolemethanamine can be prepared through a variety of methods. One common approach involves the reaction of thioamide with an appropriate alkyne or alkene in the presence of a catalyst. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing the importance of sustainability in modern chemical practices.

The biological activity of 2-Thiazolemethanamine has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties. In particular, its ability to scavenge free radicals makes it a promising candidate for applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, the compound has shown potential as a lead molecule for drug discovery. Its structure allows for further modification to enhance bioavailability and efficacy. Researchers have explored various strategies to optimize its pharmacokinetic properties, including the incorporation of functional groups that improve solubility and permeability.

In conclusion, 2-Thiazolemethanamine, CAS No 2137741-05-8, is a versatile compound with significant potential in the fields of chemistry and pharmacology. Its unique structure and diverse functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.